Cas no 50468-22-9 (3-methylbutane-1,2-diol)

3-methylbutane-1,2-diol structure
3-methylbutane-1,2-diol structure
Product Name:3-methylbutane-1,2-diol
CAS No:50468-22-9
MF:C5H12O2
MW:104.147582054138
CID:374563
PubChem ID:521280
Update Time:2025-04-19

3-methylbutane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Butanediol,3-methyl-
    • 3-methylbutane-1,2-diol
    • 1,2-Butanediol,3-methyl
    • 1,2-dihydroxy-3-methylbutane
    • 2-methyl-3,4-butanediol
    • 3-methyl-1,2-butanediol
    • 3-methyl-1,2-dihydroxybutane
    • 3-methyl-butane-1,2-diol
    • 3-methylbutane-diol-1,2
    • EINECS 256-597-5
    • isopentyldiol
    • Q27133612
    • SKK32A493R
    • EN300-269864
    • Isopropylglykol
    • 1,2-Butanediol, 3-methyl-
    • NS00013783
    • 50468-22-9
    • DTXSID40871392
    • UNII-SKK32A493R
    • (+/-)-3-METHYLBUTANE-1,2-DIOL
    • AKOS021022308
    • SCHEMBL60554
    • CHEBI:65058
    • 3-METHYLBUTANE-1,2-DIOL, (+/-)-
    • HJJZIMFAIMUSBW-UHFFFAOYSA-N
    • G90195
    • Inchi: 1S/C5H12O2/c1-4(2)5(7)3-6/h4-7H,3H2,1-2H3
    • InChI Key: HJJZIMFAIMUSBW-UHFFFAOYSA-N
    • SMILES: OC(CO)C(C)C

Computed Properties

  • Exact Mass: 104.08400
  • Monoisotopic Mass: 104.08373
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 43.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: 0.3

Experimental Properties

  • Density: 0.9987
  • Melting Point: 50.86°C (estimate)
  • Boiling Point: 209.24°C (rough estimate)
  • Flash Point: 90.4°C
  • Refractive Index: 1.4430
  • PSA: 40.46000
  • LogP: -0.00440

3-methylbutane-1,2-diol Customs Data

  • HS CODE:2905399090
  • Customs Data:

    China Customs Code:

    2905399090

    Overview:

    2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

3-methylbutane-1,2-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M294993-10mg
3-methylbutane-1,2-diol
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10mg
$ 50.00 2022-06-04
TRC
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$ 160.00 2022-06-04
TRC
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$ 230.00 2022-06-04
Enamine
EN300-269864-0.05g
3-methylbutane-1,2-diol
50468-22-9 95.0%
0.05g
$101.0 2025-03-20
Enamine
EN300-269864-0.1g
3-methylbutane-1,2-diol
50468-22-9 95.0%
0.1g
$152.0 2025-03-20
Enamine
EN300-269864-0.25g
3-methylbutane-1,2-diol
50468-22-9 95.0%
0.25g
$216.0 2025-03-20
Enamine
EN300-269864-0.5g
3-methylbutane-1,2-diol
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$407.0 2025-03-20
Enamine
EN300-269864-1.0g
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$528.0 2025-03-20
Enamine
EN300-269864-2.5g
3-methylbutane-1,2-diol
50468-22-9 95.0%
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$1034.0 2025-03-20
Enamine
EN300-269864-5.0g
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